Cas no 42957-17-5 (Methyl 5,5-dimethyl-2,4-dioxohexanoate)

• Product Name: Methyl 5,5-dimethyl-2,4-dioxohexanoate
• CAS No: 42957-17-5
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1036084
• PubChem ID: 4016750
• Update Time: 2025-04-20

Methyl 5,5-dimethyl-2,4-dioxohexanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,5-dimethyl-2,4-dioxohexanoate
• 5,5-dimethyl-2,4-dioxo-hexanoic acid methyl ester
• 5,5-Dimethyl-2,4-dioxo-hexansaeure-methylester
• AC1N269M
• AK114337
• CTK1D2915
• KB-257337
• methyl pivaloylpyruvate
• pivaloylpyruvic acid methyl ester
• STL377952
• tert.-Pentyryl-brenztraubensaeuremethylester
• DB-109420
• DTXSID10398561
• Methyl5,5-dimethyl-2,4-dioxohexanoate
• EN300-57061
• 42957-17-5
• SCHEMBL7638571
• BBL028726
• VS-08930
• POITUNMGPFESML-UHFFFAOYSA-N
• AKOS002665031

• Inchi： 1S/C9H14O4/c1-9(2,3)7(11)5-6(10)8(12)13-4/h5H2,1-4H3
• InChI Key： POITUNMGPFESML-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives 3-Acylpyruvic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives 3-Acylpyruvic acids